Cas no 1174276-87-9 (methyl (2S)-2-{(2S,4R)-4-hydroxypyrrolidin-2-ylformamido}propanoate)

• Product Name: methyl (2S)-2-{(2S,4R)-4-hydroxypyrrolidin-2-ylformamido}propanoate
• CAS No: 1174276-87-9
• MF: C₉H₁₆N₂O₄
• MW: 216.234342575073
• CID: 5637991
• PubChem ID: 165896059
• Update Time: 2025-06-24

methyl (2S)-2-{(2S,4R)-4-hydroxypyrrolidin-2-ylformamido}propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (2S)-2-{[(2S,4R)-4-hydroxypyrrolidin-2-yl]formamido}propanoate
• 1174276-87-9
• EN300-28229485
• methyl (2S)-2-{(2S,4R)-4-hydroxypyrrolidin-2-ylformamido}propanoate

• Inchi： 1S/C9H16N2O4/c1-5(9(14)15-2)11-8(13)7-3-6(12)4-10-7/h5-7,10,12H,3-4H2,1-2H3,(H,11,13)/t5-,6+,7-/m0/s1
• InChI Key： NAIUGKXCCSDZEM-XVMARJQXSA-N
• SMILES： O[C@H]1CN[C@H](C(N[C@H](C(=O)OC)C)=O)C1

Computed Properties

• Exact Mass: 216.11100700g/mol
• Monoisotopic Mass: 216.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 87.7Ų

Additional information on methyl (2S)-2-{(2S,4R)-4-hydroxypyrrolidin-2-ylformamido}propanoate

Introduction to Methyl (2S)-2-{(2S,4R)-4-hydroxypyrrolidin-2-ylformamido}propanoate (CAS No. 1174276-87-9)

Methyl (2S)-2-{(2S,4R)-4-hydroxypyrrolidin-2-ylformamido}propanoate, a compound with the CAS number 1174276-87-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The intricate structure of this molecule, characterized by its chiral centers and functional groups, makes it a promising candidate for further exploration in synthetic biology and pharmacological research.

The molecular formula of Methyl (2S)-2-{(2S,4R)-4-hydroxypyrrolidin-2-ylformamido}propanoate underscores its complexity and the sophisticated chemistry involved in its synthesis. The presence of multiple stereocenters, specifically highlighted by the (2S) and (4R) designations, indicates that this compound is likely to exhibit enantioselective properties. Such properties are crucial in pharmaceuticals, where the biological activity of a drug can be heavily influenced by its stereochemistry. The compound's structure also features a hydroxypyrrolidine moiety, which is known for its role in various biological pathways and its potential as a pharmacophore.

In recent years, there has been a surge in research focused on the development of novel chiral compounds for therapeutic applications. The hydroxypyrrolidine scaffold is particularly interesting because it is found in several bioactive molecules, including natural products and synthetic drugs. Methyl (2S)-2-{(2S,4R)-4-hydroxypyrrolidin-2-ylformamido}propanoate exemplifies the growing interest in such structures, which are believed to offer unique pharmacological profiles.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, are often employed to achieve the desired stereochemical configuration. These methods not only highlight the sophistication of modern organic chemistry but also underscore the importance of meticulous planning in drug discovery processes.

Recent studies have begun to explore the potential therapeutic applications of Methyl (2S)-2-{(2S,4R)-4-hydroxypyrrolidin-2-ylformamido}propanoate. Initial investigations suggest that this compound may have utility in treating various diseases by interacting with specific biological targets. For instance, the hydroxypyrrolidine moiety has been shown to modulate enzyme activity and receptor binding in vitro. These findings are particularly exciting because they open up new avenues for developing targeted therapies that could address unmet medical needs.

The development of new drugs is often a lengthy and complex process, requiring extensive testing to ensure safety and efficacy. However, compounds like Methyl (2S)-2-{(2S,4R)-4-hydroxypyrrolidin-2-ylformamido}propanoate provide valuable starting points for medicinal chemists. By understanding the structural features that contribute to biological activity, researchers can design more effective drugs with fewer side effects. This approach aligns with the broader goals of precision medicine, where treatments are tailored to individual patients based on their unique biological profiles.

The role of computational chemistry in drug discovery cannot be overstated. Advanced computational methods allow researchers to predict how different molecules will behave biologically before conducting expensive wet lab experiments. This approach can significantly reduce the time and resources required to develop new drugs. In the case of Methyl (2S)-2-{(2S,4R)-4-hydroxypyrrolidin-2-ylformamido}propanoate, computational studies have helped elucidate its potential interactions with biological targets, providing insights that guide further experimental work.

As our understanding of biology continues to evolve, so too does our ability to design molecules that interact with biological systems in sophisticated ways. Methyl (2S)-2-{(2S,4R)-4-hydroxypyrrolidin-2-ylformamido}propanoate is a testament to this progress, embodying the intersection of chemistry and biology that drives innovation in pharmaceuticals. Its unique structure and promising biological properties make it an exciting subject for further research.

The future of drug development lies in our ability to harness cutting-edge technologies and interdisciplinary approaches. By combining traditional synthetic chemistry with modern computational methods and biotechnological tools, researchers can accelerate the discovery of new therapeutics like Methyl (2S)-2-{(2S,4R)-4-hydroxypyrrolidin-2-ylformamido}propanoate. This compound serves as a prime example of how advances in chemical science can lead to breakthroughs that improve human health.